Cas no 1076198-49-6 (Methyl 5-amino-6-bromopyrazine-2-carboxylate)

• Product Name: Methyl 5-amino-6-bromopyrazine-2-carboxylate
• CAS No: 1076198-49-6
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• MDL: MFCD09840911
• CID: 893945
• PubChem ID: 29983315
• Update Time: 2025-06-10

Methyl 5-amino-6-bromopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Amino-3-bromopyrazine-5-carboxylate
• Methyl 2-Amino-3-bro
• Methyl 5-amino-6-bromo-2-pyrazine carboxylate
• Methyl 5-Amino-6-bromopyrazine-2-carboxylate
• 5-amino-6-bromo-2-pyrazinecarboxylic acid methyl ester
• C-8253
• METHYL 5-AMINO-6-BROMO-2-PYRAZINECARBOXYLATE
• MLSGAYHFWIBCSD-UHFFFAOYSA-N
• PB34445
• FCH1394181
• AK171541
• ST1120862
• Methyl5-amino-6-bromo-2-pyrazinecarboxylate
• methyl 5-azanyl-6-br
• A801729
• methyl 5-azanyl-6-bromanyl-pyrazine-2-carboxylate
• 1076198-49-6
• CS-0049010
• SY097192
• EN300-314568
• AKOS025291164
• MFCD09840911
• J-001931
• METHYL5-AMINO-6-BROMOPYRAZINE-2-CARBOXYLATE
• 5-Amino-6-bromo-2-pyrazinecarboxylic Acid Methyl Ester;
• methyl 5-amino-6-bromo-pyrazine-2-carboxylate
• SCHEMBL544783
• DB-023388
• AS-34315
• DTXSID80652642
• AC-28836
• Methyl 5-amino-6-bromopyrazine-2-carboxylate

• MDL： MFCD09840911
• Inchi： 1S/C6H6BrN3O2/c1-12-6(11)3-2-9-5(8)4(7)10-3/h2H,1H3,(H2,8,9)
• InChI Key： MLSGAYHFWIBCSD-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 230.96400
• Monoisotopic Mass: 230.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• XLogP3: 0.6

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 173-175°C
• Boiling Point: 378.3±37.0 °C at 760 mmHg
• Flash Point: 182.6±26.5 °C
• Solubility: DMSO, Methanol
• PSA: 78.10000
• LogP: 1.18910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-amino-6-bromopyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 5-amino-6-bromopyrazine-2-carboxylate

Methyl 5-amino-6-bromopyrazine-2-carboxylate (CAS No. 1076198-49-6): A Versatile Intermediate in Modern Pharmaceutical Research

Methyl 5-amino-6-bromopyrazine-2-carboxylate, identified by its CAS number 1076198-49-6, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative features a pyrazine core substituted with an amino group at the 5-position, a bromine atom at the 6-position, and a carboxylate ester group at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's5-amino and 6-bromopyrazine functionalities provide versatile handles for further chemical modifications. The amino group can engage in selective reactions such as acylation, amidation, or coupling with other pharmacophores, while the bromine atom serves as a reactive site for cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These reactivities are instrumental in constructing complex molecular architectures, enabling the design of molecules with tailored biological activities.

In recent years, there has been growing interest inpyrazine derivatives due to their demonstrated efficacy across multiple therapeutic areas. Pyrazines are known for their ability to modulate enzyme activity and interact with biological targets, making them promising candidates for drug discovery. Specifically, compounds incorporating5-amino and6-bromopyrazine moieties have shown potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

TheMethyl 5-amino-6-bromopyrazine-2-carboxylate (CAS No. 1076198-49-6) has been utilized in several cutting-edge research projects aimed at identifying novel therapeutic entities. For instance, studies have explored its incorporation into kinase inhibitors, which are critical in oncology research. The bromine substituent allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, enabling the construction of potent inhibitors targeting specific kinases involved in cancer progression.

Furthermore, the5-amino group on Methyl 5-amino-6-bromopyrazine-2-carboxylate provides an opportunity to link other pharmacophoric units through amide or urea bond formation. This flexibility has been exploited in the development of small-molecule modulators of protein-protein interactions (PPIs), which are increasingly recognized as key targets for drug intervention. By leveraging theMethyl 5-amino-6-bromopyrazine-2-carboxylate, researchers have designed molecules capable of disrupting detrimental protein interactions implicated in neurodegenerative diseases.

The compound's utility extends beyond oncology and neurology; it has also been explored in antimicrobial research. Pyrazine derivatives have exhibited broad-spectrum antimicrobial activity by interfering with essential bacterial metabolic pathways. TheMethyl 5-amino-6-bromopyrazine-2-carboxylate, with its reactive functional groups, serves as a scaffold for generating novel antibiotics that could combat drug-resistant pathogens.

In conclusion, Methyl 5-amino-6-bromopyrazine-2-carboxylate (CAS No. 1076198-49-6) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its structural features enable diverse chemical transformations, making it indispensable for constructing bioactive molecules with potential therapeutic applications across various disease areas. As research continues to uncover new biological targets and mechanisms, the importance of such versatile intermediates like Methyl 5-amino-6-bromopyrazine-2-carboxylate is likely to grow even further.